BENGHE Validation & Comparative

Check Availability & Pricing

Chelex 100: A Rapid and Efficient Method for
DNA Extraction Compared

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CHELEX 100
CAS No.: 147171-95-7
Cat. No.: B1177728
Get Quote
. J

In the realm of molecular biology, the isolation of high-quality deoxyribonucleic acid (DNA) is a
critical first step for a multitude of downstream applications, from PCR-based diagnostics to
next-generation sequencing. Among the various techniques available, the Chelex 100 resin-
based method stands out for its simplicity, speed, and cost-effectiveness. This guide provides
an objective comparison of Chelex 100's extraction efficiency against other prevalent methods,
supported by experimental data, to assist researchers in selecting the optimal technique for
their specific needs.

Performance Comparison of DNA Extraction
Methods

The efficiency of a DNA extraction method is typically evaluated based on the yield and purity

of the isolated DNA. The following tables summarize quantitative data from studies comparing
Chelex 100 with the traditional phenol-chloroform method and a widely used commercial spin-
column kit (QIAamp DNA Mini Kit).

Table 1: Comparison of DNA Concentration and Yield
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Mean DNA Concentration

Extraction Method Mean Total DNA Yield (pg)
(nglpL)

Chelex 100 191.8 3836

Phenol-Chloroform 221 55.22

QIAamp DNA Mini Kit 5.02 12.55

Data sourced from a study comparing DNA extraction from nasopharyngeal swabs.[1][2]

Table 2: Comparison of DNA Purity (Spectrophotometric Ratios)

Extraction Method Mean A260/A280 Ratio Mean A260/A230 Ratio
Chelex 100 1.284 0.4107
Phenol-Chloroform 1.861 1.207

QIAamp DNA Mini Kit 1.663 0.4167

Data sourced from the same study comparing DNA extraction from nasopharyngeal swabs. An
A260/A280 ratio of ~1.8 is generally considered pure for DNA.[1]

From the data, it is evident that the Chelex 100 method can yield a significantly higher quantity
of DNA compared to both phenol-chloroform and the QIAamp DNA Mini Kit.[1][2] However, the
purity of the DNA, as indicated by the A260/A280 and A260/A230 ratios, is generally lower with
Chelex 100.[1] The phenol-chloroform method tends to provide the highest purity.[1] Despite
the lower purity metrics, DNA extracted using Chelex 100 has been shown to be suitable for
many downstream applications, particularly PCR-based assays.[3][4]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are the
fundamental steps for the Chelex 100 and phenol-chloroform DNA extraction methods.

Chelex 100 Extraction Protocol
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The Chelex 100 method is a simple and rapid procedure that utilizes a chelating resin to bind
polyvalent metal ions that can act as catalysts for DNA degradation at high temperatures.[4]

o Sample Preparation: A small amount of the biological sample (e.g., bloodstain, tissue, buccal
swab) is placed in a microcentrifuge tube.

e Lysis: A 5-20% (w/v) suspension of Chelex 100 resin is added to the sample. For some
samples, a pre-wash step with sterile water may be performed to remove inhibitors like heme
from blood.[5]

 Incubation: The mixture is incubated at 56°C for a period, often with the addition of
Proteinase K to digest proteins.[5]

e Boiling: The sample is then boiled for approximately 8-10 minutes to lyse the cells and
denature proteins.[5]

o Centrifugation: The tube is centrifuged to pellet the Chelex resin and cellular debris.

o DNA Collection: The supernatant, which contains the single-stranded DNA, is carefully
collected for use in downstream applications. It is important to avoid transferring any of the
Chelex beads.

Phenol-Chloroform Extraction Protocol

This traditional method relies on organic solvents to separate proteins and lipids from the
aqueous DNA solution.[6][7]

o Cell Lysis: The sample is homogenized in a lysis buffer containing a detergent to disrupt cell
membranes. Proteinase K is often included to digest proteins.

» Organic Extraction: An equal volume of a phenol:chloroform:isoamyl alcohol (25:24:1)
mixture is added to the lysate.[6][3]

o Phase Separation: The mixture is vortexed and then centrifuged, resulting in the separation
of three phases: an upper aqueous phase containing the DNA, a lower organic phase, and
an interphase with precipitated proteins.

o DNA Collection: The upper aqueous phase is carefully transferred to a new tube.
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» DNA Precipitation: The DNA is precipitated from the aqueous solution by adding cold ethanol

or isopropanol and salt.

e Washing and Resuspension: The precipitated DNA pellet is washed with 70% ethanol, air-
dried, and then resuspended in a suitable buffer (e.g., TE buffer or nuclease-free water).

Visualizing the Workflows

To further clarify the procedural differences, the following diagrams illustrate the workflows for
the Chelex 100 and Phenol-Chloroform DNA extraction methods.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1177728/docs?utm_src=pdf-body#chelex-100-a-rapid-and-efficient-method-for-dna-extraction-compared
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chelex 100 DNA Extraction Workflow

Start: Biological Sample

Add 5-20% Chelex 100 Suspension
(Optional: Add Proteinase K)

:

Incubate at 56°C

:

Boil for 8-10 minutes

:

Centrifuge to pellet resin and debris

:

Collect Supernatant (contains sSsDNA)

End: DNA ready for PCR

Click to download full resolution via product page

Caption: A flowchart of the Chelex 100 DNA extraction process.
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Phenol-Chloroform DNA Extraction Workflow

Start: Biological Sample

Cell Lysis (Lysis Buffer + Proteinase K)

'

Add Phenol:Chloroform:Isoamyl Alcohol

'

Centrifuge for Phase Separation

'

Collect Upper Aqueous Phase

'

Precipitate DNA with Ethanol/Isopropanol

'

Centrifuge to Pellet DNA

'

Wash Pellet with 70% Ethanol

'

Air Dry and Resuspend DNA

End: Purified dsDNA

Click to download full resolution via product page

Caption: A flowchart of the Phenol-Chloroform DNA extraction process.
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In conclusion, Chelex 100 offers a compelling alternative to traditional and commercial DNA
extraction methods, particularly when speed, cost, and high yield are the primary
considerations. While the resulting DNA may have lower purity, it is often sufficient for robust
performance in PCR-based applications, making it a valuable tool in the molecular biologist's
arsenal. The choice of extraction method should ultimately be guided by the specific
requirements of the downstream analysis and the nature of the starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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